Cas no 68807-84-1 (Adenosine, 8-(butylthio)-)

• Product Name: Adenosine, 8-(butylthio)-
• CAS No: 68807-84-1
• MF: C₁₄H₂₁N₅O₄S
• MW: 355.41264128685
• CID: 1731305
• Update Time: 2024-11-26

Adenosine, 8-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 8-(butylthio)-

• Inchi： 1S/C14H21N5O4S/c1-2-3-4-24-14-18-8-11(15)16-6-17-12(8)19(14)13-10(22)9(21)7(5-20)23-13/h6-7,9-10,13,20-22H,2-5H2,1H3,(H2,15,16,17)/t7-,9-,10-,13-/m1/s1
• InChI Key： AARKRUUVNCEOMU-QYVSTXNMSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=CN=3)N)N=C2SCCCC)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 355.13163

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 688.6±65.0 °C(Predicted)
• PSA: 139.54
• pka: 12.98±0.70(Predicted)